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CAS No.: 104302-77-4

Cat. No.: B1238757
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For Immediate Release

This technical guide provides a comprehensive overview of the core techniques employed in

the structural elucidation of Coenzyme B (7-mercaptoheptanoylthreoninephosphate), a vital

component in the biological production of methane. Tailored for researchers, scientists, and

professionals in drug development, this document details the pivotal experimental

methodologies, presents key quantitative data, and illustrates the logical workflow of the

structure determination process.

Coenzyme B is a low-molecular-weight cofactor essential for the terminal step of

methanogenesis in archaea, where it acts as a crucial electron donor. The precise

determination of its chemical structure has been fundamental to understanding its role in this

globally significant biochemical pathway. The elucidation of its structure, N-(7-

mercaptoheptanoyl)-O-phospho-L-threonine, was a result of a combination of sophisticated

analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS). Further insights into its biologically active conformation have been provided

by X-ray crystallography and cryo-electron microscopy (cryo-EM) of its cognate enzyme,

methyl-coenzyme M reductase (MCR).
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Core Elucidation Techniques and Experimental
Protocols
The initial determination of the chemical structure of Coenzyme B, isolated from

Methanobacterium thermoautotrophicum, relied on a combination of mass spectrometry and

nuclear magnetic resonance spectroscopy. The structure was later confirmed through chemical

synthesis and comparative analysis.

Mass Spectrometry
Mass spectrometry was instrumental in determining the molecular weight and elemental

composition of Coenzyme B. The pioneering work utilized Fast Atom Bombardment (FAB) and

Field Desorption (FD) mass spectrometry.

Experimental Protocol: Fast Atom Bombardment and Field Desorption Mass Spectrometry

Sample Preparation: Coenzyme B, isolated from cell-free extracts, was prepared for

analysis. For FAB-MS, the sample was typically mixed with a liquid matrix (e.g., glycerol) on

a sample target. For FD-MS, the sample was deposited directly onto a specialized emitter

wire.

Instrumentation:

Low-Resolution FAB-MS and FD-MS: These techniques were used to determine the initial

molecular weight. The compound was found to be isolated as a mixed disulfide with 2-

mercaptoethanol.[1]

High-Resolution FAB-MS: This provided the exact mass, which was used to determine the

molecular formula.[1]

Data Acquisition:

In FAB-MS, the sample-matrix mixture was bombarded with a high-energy beam of neutral

atoms (e.g., Xenon), causing desorption and ionization of the sample molecules.

In FD-MS, a high electric field was applied to the emitter, leading to the ionization and

desorption of the sample.
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The resulting ions were then accelerated into a mass analyzer to separate them based on

their mass-to-charge ratio (m/z).

Data Analysis: The mass spectra were analyzed to identify the molecular ion peak, which

corresponds to the molecular weight of the compound. High-resolution data allowed for the

calculation of the elemental composition, which was crucial in proposing the chemical

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy was critical in elucidating the connectivity of the atoms within Coenzyme
B, confirming the presence of the 7-mercaptoheptanoyl and phosphothreonine moieties.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: A purified sample of Coenzyme B was dissolved in deuterium oxide

(D₂O) to provide a lock signal and avoid solvent proton signals.

Instrumentation: A high-field NMR spectrometer, such as a 360-MHz instrument, was used to

acquire the spectra.[1]

Data Acquisition:

Standard one-dimensional ¹H NMR spectra were acquired.

Decoupling experiments may have been used to simplify the spectra and identify proton-

proton couplings.

Data Analysis: The chemical shifts, integration, and coupling patterns of the proton signals

were analyzed to piece together the structure. The spectrum would reveal signals

corresponding to the methyl and methine protons of the threonine residue, the methylene

protons of the heptanoyl chain, and the protons adjacent to the thiol and amide groups. The

data was consistent with the proposed structure of 7-mercaptoheptanoylthreonine

phosphate.[1]

Confirmation of Structure by Chemical Synthesis
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The proposed structure of Coenzyme B was unequivocally confirmed by its total chemical

synthesis. The synthetic compound was shown to be identical to the natural product by ¹H

NMR spectroscopy, mass spectrometry, and its ability to function in the in vitro methanogenic

assay.[2]

In Situ Structure: X-ray Crystallography and Cryo-
EM
While a crystal structure of isolated Coenzyme B has not been reported, its conformation when

bound to its target enzyme, methyl-coenzyme M reductase (MCR), has been determined at

high resolution using X-ray crystallography and, more recently, cryo-electron microscopy.

These techniques provide invaluable information about the biologically active conformation of

the coenzyme.

Experimental Protocol: X-ray Crystallography of MCR-Coenzyme B Complex

Crystallization: Crystals of the MCR enzyme were grown in the presence of Coenzyme B (or

its analogues) under anaerobic conditions.[3][4] This was typically achieved using vapor

diffusion methods with precipitants such as polyethylene glycol (PEG).[3][4]

Data Collection: The crystals were exposed to a monochromatic X-ray beam, and the

resulting diffraction pattern was recorded on a detector.[3]

Structure Solution and Refinement: The diffraction data was processed to determine the

electron density map of the crystal. The structure of the protein and the bound Coenzyme B
was then built into this map and refined to high resolution.[5]

Experimental Protocol: Cryo-Electron Microscopy of MCR-Coenzyme B Complex

Sample Preparation: A solution of the MCR-Coenzyme B complex was applied to an EM

grid, blotted to create a thin film, and plunge-frozen in liquid ethane to vitrify the sample.

Data Collection: The frozen-hydrated grids were imaged in a transmission electron

microscope at cryogenic temperatures. A large number of images of individual protein

particles in different orientations were collected.
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Image Processing and 3D Reconstruction: The particle images were aligned and averaged

to generate a high-resolution three-dimensional reconstruction of the MCR-Coenzyme B
complex.

Model Building: The atomic model of the protein and Coenzyme B was then fitted into the

cryo-EM density map.

Quantitative Data Summary
The following tables summarize the key quantitative data obtained from the various analytical

techniques used in the structure elucidation of Coenzyme B.

Table 1: Mass Spectrometry Data for Coenzyme B[1]

Technique Observation Deduced Information

Low-Resolution MS (FAB, FD) Molecular Weight of 419 Da
Indicates the mass of the

isolated compound

High-Resolution FAB-MS
Molecular Formula:

C₁₃H₂₆NO₈PS₂

Elemental composition of the

isolated compound

Analysis of MS Fragments

Loss of a fragment

corresponding to 2-

mercaptoethanol

Compound isolated as a mixed

disulfide

Deduced Molecular Weight 343 Da
Molecular weight of the free

thiol form

Deduced Molecular Formula C₁₁H₂₂NO₇PS
Elemental composition of the

active coenzyme

Table 2: NMR Spectroscopy Data for Coenzyme B
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Technique Parameter Observation

¹H NMR (360 MHz, D₂O) Chemical Shifts & Coupling

Signals consistent with a 7-

carbon chain with a terminal

thiol and an N-acylated

phosphothreonine residue.[1]

Table 3: Structural Data of Coenzyme B in Methyl-Coenzyme M Reductase

Technique Resolution
Key Structural Features of
Bound Coenzyme B

X-ray Crystallography ~1.30 Å

Coenzyme B is bound in a

long, narrow channel within the

enzyme. The thiol group is

positioned near the active site

nickel cofactor F430.[5]

Cryo-Electron Microscopy ~2.0 - 3.0 Å

Confirms the binding mode

observed in crystallography

and provides insights into

different conformational states

of the enzyme with Coenzyme

B bound.[6]

Visualizing the Elucidation Workflow
The following diagram illustrates the general workflow for the structure elucidation of a novel

coenzyme like Coenzyme B, integrating the various techniques discussed.
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A flowchart illustrating the key stages in the structure elucidation of Coenzyme B.
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Conclusion
The determination of the structure of Coenzyme B stands as a testament to the power of a

multi-faceted analytical approach. Through the synergistic application of mass spectrometry

and NMR spectroscopy, its chemical identity was first unveiled and then rigorously confirmed

by chemical synthesis. Subsequent studies using X-ray crystallography and cryo-electron

microscopy have provided a detailed picture of its conformation within the active site of methyl-

coenzyme M reductase, offering crucial insights into its mechanistic role in methane

biosynthesis. This body of work not only illuminates a key aspect of microbial metabolism but

also provides a foundational framework for future research into methanogenesis and the

development of potential inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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